4-(2-Fluorophenyl)-2-fluorophenol

• IUPAC Name: 2-fluoro-4-(2-fluorophenyl)phenol
• InChI: InChI=1S/C12H8F2O/c13-10-4-2-1-3-9(10)8-5-6-12(15)11(14)7-8/h1-7,15H
• InChI Key: RJJBJXSYRNWSIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=C(C=C2)O)F)F
• Molecular Formula: C12H8F2O
• DSSTOX Substance ID: DTXSID30619947
• Molecular Weight: 206.19 g/mol
• CAS RN: 612092-34-9

Description

4-(2-Fluorophenyl)-2-fluorophenol, commonly referred to as 2FP, is an aromatic compound with the chemical formula C6H4F2O. It is a colorless, crystalline solid that is slightly soluble in water and highly soluble in organic solvents. 2FP is used in a wide range of applications, from pharmaceuticals to organic synthesis. It is also used as a reagent in organic synthesis, as a starting material for the synthesis of various compounds, and as a catalyst in various reactions.

Scientific Research Applications

Bioremediation and Environmental Health

4-(2-Fluorophenyl)-2-fluorophenol, due to its structural similarity to fluorophenols, is likely to have applications in environmental health, specifically in the field of bioremediation. Fluorophenols, such as 2-fluorophenol and 4-fluorophenol, have been studied for their bioremediation potential. The microalga Amphidinium crassum has shown the ability to glucosylate various fluorophenols to their corresponding β-D-glucosides, suggesting a pathway for the bioremediation of these compounds, which are considered environmental pollutants (Shimoda & Hamada, 2010).

Radiopharmaceutical Synthesis

The compound has implications in the field of radiopharmaceuticals, particularly in synthesizing more complex molecules. For instance, 4-[18F]Fluorophenol serves as a versatile synthon for radiopharmaceuticals bearing a 4-[18F]fluorophenoxy moiety. The preparation of no-carrier-added (n.c.a.) 4-[18F]fluorophenol involves nucleophilic labeling methods and has seen advancements in synthesis techniques to improve yield and reliability (Ross, Ermert, & Coenen, 2011), (Helfer et al., 2013).

Synthesis of Complex Molecules

4-Fluorophenol and its derivatives are key intermediates in synthesizing a variety of complex molecules with potential pharmaceutical activities. The synthesis methods have been explored for efficiency and yield improvement. For instance, 4-fluorocatechol, synthesized from 4-fluorophenol, is an important intermediate for medicinal purposes and in the synthesis of fluorocatecholamines (Ling Yong, 2006). Moreover, the study of the biotransformation of monofluorophenols by cultured cells of Eucalyptus perriniana provides insights into the selective glycosylation processes, which are crucial in the synthesis of fluorophenyl β-D-glucosides (Kondo et al., 2006).